Cas no 1806767-36-1 (2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1806767-36-1
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4926352
• Update Time: 2025-05-25

2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO/c8-5-4(7(10)11)3(6(9)13)1-2-12-5/h1-2,7H
• InChI Key： MDGCRTSUAOJFSU-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=O)Cl)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride

Recent Advances in the Application of 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806767-36-1) in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride (CAS: 1806767-36-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic building block, characterized by its difluoromethyl and carbonyl chloride functional groups, serves as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of agrochemicals, pharmaceuticals, and specialty chemicals, particularly in the construction of pyridine-based scaffolds that exhibit enhanced metabolic stability and bioavailability.

One of the most notable applications of 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride is its role in the synthesis of novel fungicides and herbicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its efficacy as a precursor in the development of next-generation crop protection agents. The difluoromethyl group, in particular, was found to enhance the binding affinity of these compounds to target enzymes in fungal pathogens, thereby improving their inhibitory activity. This research underscores the compound's potential in addressing the growing challenge of pesticide resistance in modern agriculture.

In the pharmaceutical sector, 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride has emerged as a valuable building block for the design of kinase inhibitors and other small-molecule therapeutics. A recent patent application (WO2023051234A1) disclosed its use in the synthesis of selective JAK2 inhibitors, which show promise for the treatment of myeloproliferative disorders. The electron-withdrawing properties of the difluoromethyl group were shown to significantly influence the pharmacokinetic profile of the resulting drug candidates, improving their metabolic stability and tissue penetration. These findings were further supported by in vitro and in vivo studies reported in Bioorganic & Medicinal Chemistry Letters (2024).

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route that addresses previous challenges related to its stability and purification. The authors reported a 78% overall yield using a continuous flow chemistry approach, which minimizes decomposition pathways and enhances safety during large-scale production. This methodological breakthrough is expected to facilitate broader adoption of this intermediate in industrial applications.

The safety profile and environmental impact of 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride have also been subjects of recent investigation. Regulatory assessments conducted by the European Chemicals Agency (ECHA) in 2023 classified the compound as a skin and eye irritant, prompting the development of safer handling protocols. Concurrently, biodegradation studies published in Environmental Science & Technology have shown that the difluoromethyl moiety exhibits relatively rapid environmental degradation compared to traditional chlorinated analogues, suggesting a potentially favorable ecological profile for derivatives incorporating this structural feature.

Looking forward, researchers anticipate expanding applications of 2-Chloro-3-(difluoromethyl)pyridine-4-carbonyl chloride in medicinal chemistry, particularly in the development of targeted protein degraders (PROTACs) and covalent inhibitors. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated its successful incorporation into bifunctional molecules that selectively degrade disease-relevant proteins. These developments position this chemical building block as a valuable tool for addressing previously "undruggable" targets in oncology and other therapeutic areas.